Cas no 773869-78-6 (Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-)

• Product Name: Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-
• CAS No: 773869-78-6
• MF: C₉H₇NO₆
• MW: 225.154982805252
• CID: 5262462
• Update Time: 2025-07-23

Propanedioic acid, 2-(6-carboxy-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-

• Inchi： 1S/C9H7NO6/c11-7(12)5-3-1-2-4(10-5)6(8(13)14)9(15)16/h1-3,6H,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： YMHXIWTVLYBUKP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=NC(C(O)=O)=CC=C1)C(O)=O

Additional information on Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-

Propanedioic acid, 2-(6-carboxy-2-pyridinyl)- and CAS No. 773869-78-6: Applications and Research Insights

Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-, is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 773869-78-6, has garnered considerable attention due to its potential in various biochemical and medicinal contexts. The presence of both carboxylic acid and pyridine functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The compound's molecular framework, featuring a pyridine ring substituted at the 2-position with a carboxy group and another carboxy group at the 6-position of the propanedioic acid moiety, endows it with distinct chemical properties. These properties are crucial for its role in pharmaceutical synthesis, where precise molecular architecture is often required to achieve desired biological activities. The pyridine moiety, in particular, is known for its ability to interact with biological targets, making it a popular choice in drug design.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds like Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-, in the development of new drugs. Researchers have been exploring its potential as a precursor for synthesizing molecules with anti-inflammatory, anticancer, and antimicrobial properties. The compound's dual functionality allows for diverse modifications, enabling chemists to tailor its properties for specific applications.

In one notable study published in a leading pharmaceutical journal, researchers utilized Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-, as a key intermediate in the synthesis of a novel series of pyridine-based inhibitors targeting enzymes involved in cancer progression. The study demonstrated that slight modifications to the compound's structure could significantly enhance its binding affinity to these enzymes, leading to more effective inhibition. This finding underscores the compound's potential as a building block for next-generation anticancer drugs.

The compound's significance extends beyond oncology. In another recent investigation, it was employed in the development of new antimicrobial agents. The carboxylic acid groups on Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-, facilitate interactions with bacterial cell walls, disrupting their integrity and leading to cell death. This mechanism has been explored in the design of compounds targeting drug-resistant bacterial strains, offering a promising approach to combat emerging infections.

Furthermore, the compound has shown promise in the field of neurology. Preliminary research suggests that derivatives of Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-, may have neuroprotective effects by modulating neurotransmitter activity. The pyridine ring's ability to cross the blood-brain barrier makes it an attractive scaffold for developing drugs that can reach central nervous system targets. This area of research is particularly exciting as it holds potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-, involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

The compound's stability under various conditions has also been a subject of interest. Studies have shown that Propanedioic acid, 2-(6-carboxy-2-pyridinyl)-, maintains its structural integrity under controlled storage conditions but degrades when exposed to extreme temperatures or acidic environments. Understanding these stability profiles is crucial for optimizing its handling and storage protocols in both laboratory and industrial settings.

In conclusion, Propanedioic acid, 2-(6-carboxy-2-pyridinyl)- (CAS No. 773869-78-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique molecular structure and functional groups make it an invaluable intermediate for synthesizing drugs with diverse therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.